Cas no 2034619-03-7 (1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine)

• Product Name: 1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine
• CAS No: 2034619-03-7
• MF: C₂₃H₂₉ClN₄O
• MW: 412.955564260483
• CID: 5354700
• Update Time: 2025-05-19

1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• (1-(4-chlorophenyl)cyclopentyl)(4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazin-1-yl)methanone
• [1-(4-chlorophenyl)cyclopentyl]-[4-(5-cyclopropyl-2-methylpyrazol-3-yl)piperazin-1-yl]methanone
• 1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine

• Inchi： 1S/C23H29ClN4O/c1-26-21(16-20(25-26)17-4-5-17)27-12-14-28(15-13-27)22(29)23(10-2-3-11-23)18-6-8-19(24)9-7-18/h6-9,16-17H,2-5,10-15H2,1H3
• InChI Key： VOZKPNUFYIIPSN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(N2CCN(C3=CC(C4CC4)=NN3C)CC2)=O)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 590
• XLogP3: 4.2
• Topological Polar Surface Area: 41.4

Additional information on 1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine

Comprehensive Overview of 1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine (CAS No. 2034619-03-7)

The compound 1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine (CAS No. 2034619-03-7) is a structurally complex molecule with significant potential in pharmaceutical and biochemical research. This compound features a unique combination of functional groups, including a cyclopentanecarbonyl moiety, a 4-chlorophenyl group, and a piperazine ring linked to a 3-cyclopropyl-1-methyl-1H-pyrazol-5-yl unit. Its intricate architecture makes it a subject of interest for drug discovery and medicinal chemistry applications.

Researchers and industry professionals often search for CAS 2034619-03-7 to understand its synthesis, properties, and applications. The compound's piperazine core is particularly noteworthy, as this structural motif is commonly found in bioactive molecules targeting neurological and psychiatric disorders. Given the growing interest in neuroactive compounds and CNS drug development, this molecule has garnered attention for its potential role in addressing unmet medical needs.

The 4-chlorophenyl group in 1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine contributes to its lipophilicity, which is a critical factor in drug absorption and distribution. This characteristic aligns with current trends in pharmaceutical research, where optimizing drug-like properties and ADME profiles (Absorption, Distribution, Metabolism, and Excretion) is a priority. The presence of the cyclopropyl and methylpyrazole groups further enhances the molecule's stability and binding affinity, making it a promising candidate for further investigation.

In the context of drug discovery, the compound's piperazine derivative nature suggests potential interactions with various biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. These targets are frequently explored in the development of treatments for conditions such as anxiety, depression, and chronic pain. As the demand for novel therapeutic agents continues to rise, CAS 2034619-03-7 represents a valuable scaffold for designing next-generation drugs.

Another area of interest is the compound's potential role in precision medicine and personalized therapeutics. With advancements in genomic research and biomarker identification, molecules like 1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine could be tailored to specific patient populations, improving treatment efficacy and reducing side effects. This aligns with the broader shift toward targeted therapies in modern pharmacology.

From a synthetic chemistry perspective, the preparation of CAS 2034619-03-7 involves multi-step organic transformations, including amide coupling, cyclization, and functional group interconversion. Researchers often seek detailed synthetic protocols and reaction conditions for this compound, highlighting the need for accessible and reproducible methodologies. The compound's complexity also underscores the importance of analytical characterization techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis.

In summary, 1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine (CAS No. 2034619-03-7) is a multifaceted compound with broad implications for pharmaceutical research. Its structural features, combined with current trends in drug development and precision medicine, make it a compelling subject for further study. Whether you are a medicinal chemist, a pharmacologist, or a materials scientist, understanding this molecule's properties and applications can provide valuable insights into the future of bioactive compounds.